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Compound of Interest

Compound Name: Diethylene glycol dinitrate

Cat. No.: B1584477

A comprehensive guide for researchers in energetic materials, this document provides a head-
to-head comparison of Diethylene Glycol Dinitrate (DEGDN) with other leading energetic
plasticizers. Supported by experimental data, this guide aims to inform material selection and
formulation development in the fields of propellants, explosives, and pyrotechnics.

Energetic plasticizers are crucial components in modern energetic formulations, enhancing
mechanical properties and increasing energy output. Diethylene Glycol Dinitrate (DEGDN) is
a widely utilized energetic plasticizer, valued for its balance of performance and sensitivity. This
guide offers an objective comparison of DEGDN's performance against three common
alternatives: Nitroglycerin (NG), 1,2,4-Butanetriol Trinitrate (BTTN), and Triethylene Glycol
Dinitrate (TEGDN). The following sections present a quantitative comparison of their key
properties, detailed experimental protocols for performance characterization, and a visual
workflow for the evaluation of such materials.

Quantitative Performance Comparison

The efficacy of an energetic plasticizer is determined by a range of physicochemical and
energetic properties. The table below summarizes the key performance indicators for DEGDN
and its alternatives, compiled from various scientific sources.
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1,2,4- Triethylene
Nitroglycerin Butanetriol Glycol
Property DEGDN . O
(NG) Trinitrate Dinitrate
(BTTN) (TEGDN)
Chemical
C4HsN207 C3HsN309 C4H7N309 CeH12N20s
Formula
Molecular Weight
196.12 227.09 241.11 240.17
(g/mol)
Density (g/cm? at
1.38[1] 1.59[2] 1.52[3][4] 1.33[2][5]
20°C)
Heat of
_ 1358[1] ~1500 1358[4] 725[2]
Explosion (cal/g)
Heat of
Combustion 2798[1] ~1459 2168[4] -
(cal/g)
Detonation ~2000-5950[2][8]
_ 6600[1] 7700[6][7] ~7700
Velocity (m/s) 9]
Impact 160 cm (2 kg 15-20 cm (2 kg 1 Nm[4] >100 cm (2 kg
m
Sensitivity weight)[1] weight) weight)[2]
Oxygen Balance
-40.8 +3.5[2] -16.6[4] -66.7[2]

(%)

Note on Impact Sensitivity: The values for impact sensitivity are presented as reported in the

source literature. Direct comparison can be challenging due to variations in test methods and

reporting units (e.g., drop height in cm with a specified weight vs. energy in Nm). Lower values

generally indicate higher sensitivity.

Experimental Protocols

The data presented in this guide is derived from standardized experimental methodologies.

Below are detailed protocols for the key characterization techniques cited.
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Density Determination (Liquid Pychometer Method -
based on ISO 1183-1)

Objective: To determine the density of the liquid energetic plasticizers.

o Apparatus: A calibrated pycnometer of a known volume, a precision balance (0.1 mg), a
constant temperature bath, and a thermometer.

e Procedure: a. The pycnometer is thoroughly cleaned, dried, and its empty mass is accurately
weighed. b. The pycnometer is filled with the sample liquid, taking care to avoid air bubbles.
c. The filled pycnometer is placed in a constant temperature bath until it reaches thermal
equilibrium (e.g., 20°C). d. The pycnometer is removed from the bath, and its exterior is
carefully dried. e. The mass of the filled pycnometer is accurately weighed.

» Calculation: The density is calculated by dividing the mass of the liquid (mass of filled
pycnometer minus the mass of the empty pycnometer) by the known volume of the
pycnometer.

Heat of Combustion (Bomb Calorimetry - based on
ASTM D240)

Objective: To determine the heat of combustion of the energetic plasticizers.[10][11][12][13][14]

e Apparatus: A high-pressure oxygen bomb calorimeter, a sample crucible, an ignition system
with a fuse wire, a precision balance, and a temperature measuring device.

e Procedure: a. A known mass of the liquid sample (typically absorbed onto a combustible
material of known heat of combustion) is placed in the crucible. b. The fuse wire is positioned
to be in contact with the sample. c. The bomb is assembled and pressurized with pure
oxygen to a specified pressure. d. The bomb is placed in the calorimeter, which is filled with
a known mass of water. e. The initial temperature of the water is recorded. f. The sample is
ignited, and the temperature of the water is monitored until it reaches a maximum and then
begins to cool.

o Calculation: The heat of combustion is calculated from the temperature rise of the water,
taking into account the heat capacity of the calorimeter system and corrections for the heat
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of formation of nitric acid and the combustion of the fuse wire.

Detonation Velocity Measurement

Objective: To measure the speed at which the detonation wave propagates through the liquid
explosive.

o Apparatus: A cylindrical tube to contain the liquid explosive, a high-speed camera or
electronic probes (e.g., ionization pins or optical fibers) placed at known distances along the
tube, a detonator, and a data acquisition system.

e Procedure: a. The liquid explosive is carefully poured into the cylindrical tube. b. The
electronic probes are inserted into the liquid at precise, measured intervals. c. The explosive
is initiated at one end using a detonator. d. As the detonation wave travels down the tube, it
triggers the probes sequentially. e. The time intervals between the triggering of successive
probes are recorded by the data acquisition system.

o Calculation: The detonation velocity is calculated by dividing the known distance between the
probes by the measured time interval.

Impact Sensitivity (BAM Fallhammer Method - based on
STANAG 4489)

Objective: To determine the sensitivity of the energetic material to impact.

o Apparatus: A BAM Fallhammer apparatus, which consists of a drop weight of a specified
mass, a sample holder, and a mechanism to release the weight from a variable height.

o Procedure: a. A small, measured amount of the liquid sample is placed in the sample holder.
b. The drop weight is raised to a specific height and released, allowing it to impact the
sample. c. The outcome of the impact (e.g., explosion, decomposition, or no reaction) is
observed. d. The test is repeated multiple times at different drop heights to determine the
height at which there is a 50% probability of initiating a reaction (Hso).

o Data Analysis: The impact sensitivity is typically reported as the drop height (in cm) for a
given weight (e.g., 2 kg) or as the impact energy (in Joules) required to cause initiation.
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Visualizing the Characterization Workflow

The following diagram illustrates a typical workflow for the comprehensive characterization of
an energetic plasticizer.

Workflow for Energetic Plasticizer Characterization
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Caption: Characterization workflow for energetic plasticizers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. copperheadchemical.com [copperheadchemical.com]
. imemg.org [imemg.org]
. 1,2,4-Butanetriol trinitrate - Sciencemadness Wiki [sciencemadness.org]

. copperheadchemical.com [copperheadchemical.com]

1
2
3
4
o 5. Triethylene glycol dinitrate - Wikipedia [en.wikipedia.org]
6. Nitroglycerin | Description, Properties, & Uses | Britannica [britannica.com]
7. Table of explosive detonation velocities - Wikipedia [en.wikipedia.org]
8. Triethylene Glycol Dinitrate (TEGDN) - 111-22-8 [benchchem.com]
9. researchgate.net [researchgate.net]

e 10. store.astm.org [store.astm.org]

e 11. standards.iteh.ai [standards.iteh.ai]

e 12. webstore.ansi.org [webstore.ansi.org]

e 13. scribd.com [scribd.com]

e 14. nasa.gov [nasa.gov]

¢ To cite this document: BenchChem. [Performance Showdown: DEGDN vs. Alternative
Energetic Plasticizers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1584477#performance-comparison-of-degdn-with-
other-energetic-plasticizers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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